Cas no 13551-89-8 (Fluoromisonidazole)
Fluoromisonidazole is a nitroimidazole-based radiopharmaceutical compound primarily used as a hypoxia imaging agent in positron emission tomography (PET). Its key advantage lies in its selective accumulation in hypoxic tissues, enabling non-invasive detection of oxygen-deficient regions in tumors and ischemic tissues. The compound's nitroimidazole moiety undergoes bioreduction under low oxygen conditions, forming reactive intermediates that bind covalently to cellular macromolecules, facilitating retention. Fluoromisonidazole is labeled with fluorine-18, a positron-emitting isotope, providing high-resolution imaging capabilities. Its stability, well-characterized pharmacokinetics, and ability to differentiate between normoxic and hypoxic environments make it valuable for research and clinical applications in oncology and cardiovascular disease. The compound's specificity aids in treatment planning and therapeutic response monitoring.
Fluoromisonidazole structure
Product Name:Fluoromisonidazole
CAS No:13551-89-8
MF:C6H8FN3O3
MW:189.144424438477
CID:158502
PubChem ID:92242
Update Time:2025-05-28
Fluoromisonidazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Fluoro-3-(2-nitro-1H-imidazol-1-yl)propan-2-ol
- 1-fluoro-3-(2-nitroimidazol-1-yl)propan-2-ol
- 1H-Imidazole-1-ethanol,a-(fluoromethyl)-2-nitro-
- 1-(2-Hydroxy-3-fluoropropyl)-2-nitroimidazole
- 1-(2-Nitro-1-imidazolyl)-3-fluoro-2-propanol
- 1-(3-fluoro-2-hydroxypropyl)-2-nitroimidazole
- 1-fluoro-3-(2-nitro-imidazol-1-yl)-propan-2-ol
- Fluoromisonidazole
- KU 2210
- Ro-07-0741
- SR 1367
- SR 1369
- FMISO
- nsc292930
- ro07-0741
- Ro 7-0741
- α-Fluoromethyl-2-nitro-1H-imidazole-1-ethanol
- ku2210
- sr1367
- 082285VIDF
- AKOS040751825
- 13551-89-8
- EN300-1647764
- SCHEMBL368122
- NSC-292930
- BRN 0522249
- 1-(2-nitro-1-imidazolyl)-2-hydroxy-3-fluoropropane
- Q27236348
- 1H-Imidazole-1-ethanol, alpha-(fluoromethyl)-2-nitro
- 1-Fluoro-3-(2-(hydroxy(oxido)amino)-1H-imidazol-1-yl)-2-propanol
- NSC 292930
- 1H-Imidazole-1-ethanol, .alpha.-(fluoromethyl)-2-nitro-
- UNII-082285VIDF
- AKOS006279809
- FT-0691079
- CHEMBL2068841
- 1-(3-F-2-OHPROPYL)-2-NO2 IMIDAZOLE
- Imidazole-1-ethanol, alpha-(fluoromethyl)-2-nitro-
- Misonidazole, fluoro-
- KU-2210
- alpha-(Fluoromethyl)-2-nitroimidazole-1-ethanol
- ALPHA-FLUOROMETHYL-2-NITROIMIDAZOLE-1-ETHANOL
- SR-1367
- DTXSID30875662
- Fluoromisonidazole; KU 2210; NSC 292930; Ro 07-0741; SR 1367
- 1H-Imidazole-1-ethanol, alpha-(fluoromethyl)-2-nitro (9CI)
-
- Inchi： 1S/C6H8FN3O3/c7-3-5(11)4-9-2-1-8-6(9)10(12)13/h1-2,5,11H,3-4H2
- InChI Key： HIIJZYSUEJYLMX-UHFFFAOYSA-N
- SMILES： FCC(CN1C=CN=C1[N+](=O)[O-])O
Computed Properties
- Exact Mass: 189.05500
- Monoisotopic Mass: 189.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 83.9A^2
Experimental Properties
- Color/Form: Yellow solid
- Density: 1.55
- Boiling Point: 433.3 ºC at 760 mmHg
- Flash Point: 215.8 ºC
- Refractive Index: 1.589
- PSA: 83.87000
- LogP: 0.64490
Fluoromisonidazole Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Fluoromisonidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1647764-50mg |
1-fluoro-3-(2-nitro-1H-imidazol-1-yl)propan-2-ol |
13551-89-8 | 50mg |
$888.0 | 2023-09-21 | ||
| Enamine | EN300-1647764-100mg |
1-fluoro-3-(2-nitro-1H-imidazol-1-yl)propan-2-ol |
13551-89-8 | 100mg |
$930.0 | 2023-09-21 | ||
| Enamine | EN300-1647764-250mg |
1-fluoro-3-(2-nitro-1H-imidazol-1-yl)propan-2-ol |
13551-89-8 | 250mg |
$972.0 | 2023-09-21 | ||
| Enamine | EN300-1647764-500mg |
1-fluoro-3-(2-nitro-1H-imidazol-1-yl)propan-2-ol |
13551-89-8 | 500mg |
$1014.0 | 2023-09-21 | ||
| Enamine | EN300-1647764-1000mg |
1-fluoro-3-(2-nitro-1H-imidazol-1-yl)propan-2-ol |
13551-89-8 | 1000mg |
$1057.0 | 2023-09-21 | ||
| Enamine | EN300-1647764-2500mg |
1-fluoro-3-(2-nitro-1H-imidazol-1-yl)propan-2-ol |
13551-89-8 | 2500mg |
$2071.0 | 2023-09-21 | ||
| Enamine | EN300-1647764-5000mg |
1-fluoro-3-(2-nitro-1H-imidazol-1-yl)propan-2-ol |
13551-89-8 | 5000mg |
$3065.0 | 2023-09-21 | ||
| Enamine | EN300-1647764-10000mg |
1-fluoro-3-(2-nitro-1H-imidazol-1-yl)propan-2-ol |
13551-89-8 | 10000mg |
$4545.0 | 2023-09-21 | ||
| TRC | F445900-750mg |
Fluoromisonidazole |
13551-89-8 | 750mg |
$ 800.00 | 2023-09-07 | ||
| TRC | F445900-500mg |
Fluoromisonidazole |
13551-89-8 | 500mg |
$ 500.00 | 2023-09-07 |
Fluoromisonidazole Related Literature
-
Jianming Ni,Huiting Xu,Yanqi Zhong,Yongping Zhou,Shudong Hu J. Mater. Chem. B 2022 10 549
-
Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2013 30 1462
-
A. I. Anzellotti,A. R. McFarland,Ken F. Olson Anal. Methods 2013 5 4317
-
A. I. Anzellotti,A. R. McFarland,Ken F. Olson Anal. Methods 2013 5 4317
-
Maura Pellei,Grazia Papini,Andrea Trasatti,Marco Giorgetti,Domenica Tonelli,Marco Minicucci,Cristina Marzano,Valentina Gandin,Giuliana Aquilanti,Alessandro Dolmella,Carlo Santini Dalton Trans. 2011 40 9877
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